Tricosane Tricosane , also known as N-tricosane or CH3-[CH2]21-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. can be converted into 22-methyltricosan-1-ol and tricosan-1-ol. is an alkane and waxy tasting compound that can be found in a number of food items such as coconut, papaya, allspice, and kohlrabi. This makes a potential biomarker for the consumption of these food products.
Tricosane is a straight chain alkane containing 23 carbon atoms. It has a role as a plant metabolite and a volatile oil component.
Leafs (ether-alcohol). (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 638-67-5
VCID: VC21266432
InChI: InChI=1S/C23H48/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h3-23H2,1-2H3
SMILES: CCCCCCCCCCCCCCCCCCCCCCC
Molecular Formula: C23H48
Molecular Weight: 324.6 g/mol

Tricosane

CAS No.: 638-67-5

Cat. No.: VC21266432

Molecular Formula: C23H48

Molecular Weight: 324.6 g/mol

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Tricosane - 638-67-5

Specification

Description , also known as N-tricosane or CH3-[CH2]21-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. can be converted into 22-methyltricosan-1-ol and tricosan-1-ol. is an alkane and waxy tasting compound that can be found in a number of food items such as coconut, papaya, allspice, and kohlrabi. This makes a potential biomarker for the consumption of these food products.
Tricosane is a straight chain alkane containing 23 carbon atoms. It has a role as a plant metabolite and a volatile oil component.
Leafs (ether-alcohol). (NTP, 1992)
CAS No. 638-67-5
Molecular Formula C23H48
Molecular Weight 324.6 g/mol
IUPAC Name tricosane
Standard InChI InChI=1S/C23H48/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h3-23H2,1-2H3
Standard InChI Key FIGVVZUWCLSUEI-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCCCCCCCC
Boiling Point 716.4 °F at 760 mm Hg (NTP, 1992)
380.0 °C
381 °C
Colorform Leaflets from ethyl ether-alcohol
Glittering leaflets
White solid
Flash Point 113 °C (235 °F) - closed cup
Melting Point 117.7 °F (NTP, 1992)
47.6 °C
47.4 °C

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